Cas no 500228-44-4 (1H-Pyrimido[4,5-b]indole, 7-bromo-)
500228-44-4 structure
Product Name:1H-Pyrimido[4,5-b]indole, 7-bromo-
CAS No:500228-44-4
MF:C10H6BrN3
MW:248.078740596771
CID:1549334
PubChem ID:11390979
Update Time:2025-04-21
1H-Pyrimido[4,5-b]indole, 7-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrimido[4,5-b]indole, 7-bromo-
- C92415
- 7-bromo-9H-pyrimido[4,5-b]indole
- 500228-44-4
-
- Inchi: 1S/C10H6BrN3/c11-6-1-2-7-8-4-12-5-13-10(8)14-9(7)3-6/h1-5H,(H,12,13,14)
- InChI Key: PQQWGMLMODEMSY-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C3=CN=CN=C3NC=2C=1
Computed Properties
- Exact Mass: 246.97458
- Monoisotopic Mass: 246.97451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 36.75
1H-Pyrimido[4,5-b]indole, 7-bromo- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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